Boric anhydride
Overview
Description
Synthesis Analysis
The synthesis of compounds using boric anhydride involves several innovative methods, demonstrating its versatility as a catalyst. For instance, boric acid has been utilized as an efficient catalyst for the synthesis of 1,1-diacetate from various aldehydes with acetic anhydride under solvent-free conditions, highlighting its role in promoting chemoselectivity and high yields under mild conditions (Shelke et al., 2009). Additionally, boric acid catalyzes the synthesis of 3,4-dihydropyrimidin-2(1H)-ones from aromatic aldehydes, showcasing its effectiveness in improving yields and reducing reaction times compared to classical methods (Shujang Tu et al., 2003).
Molecular Structure Analysis
While the specific studies on the molecular structure analysis of boric anhydride in the provided research are limited, the effectiveness of boric acid in various syntheses indicates a structure that facilitates its catalytic activity. Its molecular structure allows for interactions that promote the stabilization of reaction intermediates, enhancing the overall efficiency of the synthesis processes.
Chemical Reactions and Properties
Boric acid's role in promoting dehydrogenation reactions is highlighted by its ability to stabilize lithium borohydride, enabling significant hydrogen release at moderate temperatures. This reaction showcases boric acid's utility in hydrogen storage material synthesis (Yong Wu et al., 2017). Furthermore, boric acid has been used to catalyze the synthesis of coumarins via Pechmann condensation under solvent-free conditions, demonstrating its versatility and environmental friendliness in organic synthesis (A. Parhami et al., 2012).
Physical Properties Analysis
Boric anhydride's physical properties, such as its solid state at room temperature and its solubility in water, underpin its role in chemical syntheses. These properties facilitate its use in a wide range of conditions, from solvent-free reactions to those requiring aqueous media.
Chemical Properties Analysis
The chemical properties of boric anhydride, including its acidity and ability to form stable complexes with various organic and inorganic compounds, are crucial for its application in synthesis and catalysis. Its role in esterification reactions and its ability to act as a mild, eco-friendly catalyst in organic synthesis are particularly noteworthy, reflecting its broad utility in chemical research (R. Pal, 2018).
Scientific Research Applications
Enhancing Mechanical Properties of Nylon 6 : Boric anhydride was found to improve the tensile strength and abrasion resistance of nylon 6 when used up to 2 wt% in the nylon 6 matrix. Increased hardness was also observed with higher percentages of boric anhydride reinforcement (Randhawa & Patel, 2020).
Influencing Properties of Ferrosilicon Slag : Adding boric anhydride to ferrosilicon slag was shown to change its refractory quality, viscosity, and ease of pouring slag and metal (Yefimets, Tesleva, & Solovyan, 2015).
Catalyzing Chemical Reactions : Boric acid, a derivative of boric anhydride, has been used as a catalyst in various chemical syntheses, such as the synthesis of 1,1-diacetate under solvent-free conditions (Shelke et al., 2009).
Material for Boronizing Processes : In the restoration and strengthening of worn parts, boric anhydride is used in surfacing and electrolysis borating processes to increase the service life of components (Buylov et al., 2022).
Developing Polymer Surfactants : Boric acid-pyridine mixture (a derivative of boric anhydride) has been used as a mild catalyst for polycondensation in the preparation of unsaturated polyesters and their sulfonated derivatives, which are a new family of degradable polymer surfactants (Alemdar, Erciyes, & Bıçak, 2010).
In Hydrogen Storage Materials : Boric acid has been shown to promote the dehydrogenation of lithium borohydride, indicating its potential in hydrogen storage applications (Wu et al., 2017).
Synthesizing Organic-Inorganic Hybrid Polymers : Boron oxide, a component of boric anhydride, has been used in sol-gel methods for preparing boron-containing organic-inorganic hybrid polymers (Zachernyuk et al., 2019).
Facilitating the Formation of Boron-Based Ceramic Phases : Research on the reduction-nitridation of boric anhydride in different atmospheres has been carried out to understand the mechanism of boron nitride reaction and its role in the formation of boron-based ceramic phases (Yoon & Jha, 1996).
Safety And Hazards
Future Directions
The future outlook for the boric anhydride market is expected to be positive due to its increasing demand in various end-use industries . It is extensively used as a raw material for the synthesis of various valuable boron compounds such as boron nitride, boron carbide, inorganic borates, composite, glasses, and glass ceramics .
properties
IUPAC Name |
oxo(oxoboranyloxy)borane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/B2O3/c3-1-5-2-4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKWMSGQKBLHBQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(=O)OB=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
B2O3 | |
Record name | boron(III) oxide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Boron(III)_oxide | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
69.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Dry Powder, Pellets or Large Crystals; Other Solid; Pellets or Large Crystals | |
Record name | Boron oxide (B2O3) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
Boric anhydride | |
CAS RN |
1303-86-2 | |
Record name | Boron oxide (B2O3) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Diboron trioxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.751 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Citations
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